Cas no 4711-00-6 (1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose)

1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-α-D-galactopyranose is a protected galactose derivative featuring azido functionality at the C-6 position, making it a versatile intermediate in carbohydrate chemistry and glycoconjugate synthesis. The isopropylidene groups provide stability and selectivity for further modifications, while the azido moiety allows for efficient click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly valuable in the synthesis of glycosylated biomolecules, including glycoproteins and glycolipids, due to its compatibility with orthogonal protecting group strategies. Its well-defined stereochemistry and reactivity make it a reliable building block for medicinal chemistry and bioconjugation studies.
1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose structure
4711-00-6 structure
Product Name:1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose
CAS No:4711-00-6
MF:C12H19N3O5
MW:285.296363115311
CID:882430
Update Time:2026-04-29

1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 6-azido-6-deoxy-1,2:3,4-di-o-isopropylidene-d-galactopyranoside
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-α-D-galactopyranose
    • (3aR,5R,5aS,8aS,8bR)-5-(azidomethyl)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydro-3aH-di[1,3]dioxolo[4,5-a:5',4'-d]pyran
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-Alpha-D-galactopyranose
    • 3,4-DI-O-ISOPROPYLIDENE-D-GALACTOPYRANOSIDE
    • 6-AZIDO-6-DEOXY-1,2
    • 6-Azido-6-deoxy-1,2:3,4-di-O-isopropylidene-a-D-galactopyranose
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose

Computed Properties

  • Exact Mass: 285.13200

Experimental Properties

  • PSA: 95.90000
  • LogP: 1.14596

1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose Security Information

1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D455825-50mg
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1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose Production Method

Additional information on 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose

Comprehensive Overview of 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose (CAS No. 4711-00-6)

1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose (CAS No. 4711-00-6) is a specialized carbohydrate derivative widely utilized in organic synthesis, glycobiology, and pharmaceutical research. This compound, characterized by its unique isopropylidene protecting groups and azido functional moiety, serves as a pivotal intermediate in the synthesis of complex sugars, glycoconjugates, and bioactive molecules. Its structural features, including the 6-deoxy-6-azido modification, make it a versatile building block for click chemistry applications, a trending topic in modern drug discovery and bioconjugation.

The growing interest in 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose aligns with the surge in demand for carbohydrate-based therapeutics and glycoengineering. Researchers frequently search for its synthetic protocols, stability under various conditions, and compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions. This compound’s role in designing glycoconjugate vaccines and targeted drug delivery systems has also garnered attention, particularly in the context of emerging infectious diseases and personalized medicine.

From a structural perspective, the isopropylidene groups in 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose provide steric protection to hydroxyl functionalities, enabling selective derivatization at the 6-azido position. This selectivity is critical for constructing branched oligosaccharides or neoglycoproteins, which are hot topics in glycobiology. The compound’s CAS No. 4711-00-6 is often referenced in patents and publications exploring bioorthogonal chemistry, a field revolutionizing live-cell imaging and diagnostics.

In industrial applications, 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose is valued for its scalability and compatibility with automated synthesis platforms. Recent advancements in continuous-flow chemistry have further highlighted its utility, addressing common queries about reaction efficiency and green chemistry principles. Environmental concerns and regulatory shifts toward sustainable practices have spurred interest in optimizing its synthesis to minimize waste and energy consumption.

For analytical chemists, the compound’s spectral data (NMR, IR, and MS) and chromatographic behavior are frequently searched topics. Its stability in aqueous versus organic solvents, a recurring question in forums, underscores its adaptability in diverse experimental setups. Additionally, the azido group’s reactivity with phosphines or alkynes is a key focus area, tying into broader discussions about biocompatible labeling techniques.

In summary, 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose (CAS No. 4711-00-6) bridges fundamental research and applied science, with its relevance amplified by contemporary trends in glycotherapeutics and precision medicine. Its multifaceted applications—from vaccine development to material science—ensure its continued prominence in scientific literature and industrial workflows.

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